Cas no 1707372-01-7 (4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid
• CAS No: 1707372-01-7
• MF: C₉H₁₁ClN₂O₃
• MW: 230.648241281509
• CID: 5161788
• Update Time: 2025-10-29

4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid

• Inchi： 1S/C9H11ClN2O3/c1-12-8(15-4-5-2-3-5)6(10)7(11-12)9(13)14/h5H,2-4H2,1H3,(H,13,14)
• InChI Key： XRLHCQGPLXHVKK-UHFFFAOYSA-N
• SMILES： N1(C)C(OCC2CC2)=C(Cl)C(C(O)=O)=N1

Additional information on 4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid

4-Chloro-5-Cyclopropylmethoxy-1-Methyl-1H-Pyrazole-3-Carboxylic Acid: A Promising Compound in Modern Medicinal Chemistry

Recent advancements in heterocyclic chemistry have positioned 4-Chloro-5-cyclopropylmethoxy-1-methyl-1H-pyrazole-3-carboxylic acid (CAS No. 1707372-01-7) as a focal point in drug discovery pipelines. This compound, characterized by its unique structural features including a chlorinated pyrazole core and cyclopropylmethoxy substituent, demonstrates remarkable versatility across therapeutic areas. Its chemical architecture combines the pharmacophoric properties of pyrazole derivatives with strategic functional group modifications that enhance bioavailability and target specificity.

Structurally, the compound’s pyrazole ring system serves as a critical scaffold for hydrogen bonding interactions, while the cyclopropylmethoxy group introduces conformational rigidity that stabilizes receptor binding. Recent NMR spectroscopy studies (Journal of Medicinal Chemistry, 2023) revealed that this stereochemical arrangement optimizes ligand efficiency by minimizing rotational entropy penalties during protein binding. The presence of a methyl substituent at position 1 further modulates lipophilicity, achieving an ideal balance between hydrophobicity and aqueous solubility according to calculated LogP values of 2.8–3.4.

In pharmacological studies published in Nature Communications (2024), this compound exhibited potent inhibitory activity against cyclin-dependent kinase 9 (CDK9), a key regulator of transcription elongation in cancer cells. Preclinical data demonstrated IC₅₀ values as low as 0.8 nM against MCF-7 breast cancer cells, with selectivity indices exceeding 50-fold over off-target kinases like CDK2 and CDK4. Notably, its chlorinated aromatic moiety contributes to kinase specificity by forming π-cation interactions with arginine residues in the ATP-binding pocket.

Synthetic chemists have recently optimized its preparation through a convergent route involving microwave-assisted Suzuki coupling (ACS Catalysis, 2024). This method achieves >98% purity in three steps starting from commercially available pyrazole carboxylic acid intermediates. The introduction of the cyclopropylmethoxy group via palladium-catalyzed arylation eliminates the need for protecting groups, reducing synthetic steps compared to traditional protocols.

Clinical translation is supported by promising Phase I trials showing favorable pharmacokinetics in human subjects. Oral administration at 5–50 mg/kg demonstrated linear dose-dependent plasma concentration increases with an elimination half-life of ~6 hours. Adverse event profiles were comparable to placebo groups at therapeutic doses, attributed to the compound’s minimal CYP450 enzyme inhibition as confirmed by invitro studies (Drug Metabolism and Disposition, 2024).

Emerging research highlights its potential beyond oncology applications. A groundbreaking study in Cell Chemical Biology (January 2024) identified unexpected activity against SARS-CoV-2 protease variants when tested at sub-micromolar concentrations. This dual functionality arises from the compound’s ability to simultaneously block viral replication machinery while modulating host immune responses through TLR4 signaling pathway downregulation.

Ongoing investigations focus on solid-state characterization challenges posed by polymorphism tendencies observed during crystallization trials. X-ray diffraction analysis revealed three distinct crystal forms with varying hygroscopic properties – a critical consideration for formulation development. Researchers are now employing computational modeling to predict optimal crystallization conditions that maximize stability under ICH Q1A guidelines.

The compound’s unique profile has also spurred interest in combination therapies where it synergizes with checkpoint inhibitors like pembrolizumab through epigenetic mechanisms involving H3K9 acetylation upregulation (Cancer Research, December 2023). Such interactions suggest potential for overcoming tumor resistance mechanisms without increasing toxicity profiles.

In conclusion, this multifunctional molecule represents a paradigm shift in precision medicine development through its synergistic integration of structural design principles and mechanism-based optimization strategies. With multiple Phase II trials now underway targeting both solid tumors and emerging infectious diseases, it stands poised to redefine treatment paradigms across diverse therapeutic landscapes.